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Compound of Interest

Compound Name: 1-Bromoeicosane

Cat. No.: B1265406

Essential Safety and Handling Guide for 1-
Bromoeicosane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Bromoeicosane. Adherence to these procedures is critical for ensuring laboratory safety and
proper environmental stewardship.

l. Quantitative Data Summary

For quick reference, the key physical, chemical, and safety data for 1-Bromoeicosane are
summarized in the table below.
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Property

Value

Chemical Formula

C20Ha41Br

Molecular Weight 361.44 g/mol [1][2]

Appearance White to off-white solid/powder][3]
Melting Point 36-39 °C (lit.)[1][4]

Boiling Point 386 °C (estimate)[4]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Vapor Pressure

<1 mmHg (at 20 °C)[1]

Vapor Density

12.5 (vs ain[1]

Storage Temperature

Room temperature[4]

GHS Hazard Statements

H315: Causes skin irritation, H319: Causes

serious eye irritation

GHS Precautionary Statements

P264, P280, P302+P352, P305+P351+P338,
P332+P313, P337+P313

Il. Operational Plan: Step-by-Step Handling

Procedures

This section details the necessary steps for the safe handling of 1-Bromoeicosane from

receipt to disposal.

1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(4276-49-7), and appropriate hazard warnings.

Storage: Store in a tightly closed container in a dry, well-ventilated area away from

incompatible materials such as strong oxidizing agents.[4] Store at room temperature.
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2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Bromoeicosane to minimize exposure.

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear chemically resistant gloves (e.g., Nitrile rubber). Inspect gloves for
any tears or punctures before use.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95
respirator is recommended.[1]

Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

. Handling and Use

Work Area: Conduct all handling of 1-Bromoeicosane in a well-ventilated area, preferably
within a chemical fume hood.

Weighing: If weighing the solid, do so in a fume hood or on a balance with a draft shield to
minimize the dispersion of dust.

Spill Prevention: Use a secondary container when transporting the chemical.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn. Do not eat, drink, or smoke in the laboratory.

. Emergency Procedures

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] If skin
irritation occurs, seek medical attention.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4] If eye irritation persists, get medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

o Spill: For a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it into a designated, labeled hazardous waste container.[4] Clean the spill area with
soap and water. For large spills, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) department.

lll. Disposal Plan

Proper disposal of 1-Bromoeicosane and its contaminated waste is crucial to prevent
environmental contamination.

1. Waste Segregation

o Halogenated Waste: 1-Bromoeicosane is a halogenated hydrocarbon. It must be disposed
of in a designated hazardous waste container for halogenated solid waste.[5]

» Do Not Mix: Never mix halogenated waste with non-halogenated waste streams.[6]
2. Container and Labeling
o Container: Use a clearly labeled, leak-proof, and compatible container for solid waste.

» Labeling: As soon as the first item of waste is added, label the container with "Hazardous
Waste," the full chemical name ("1-Bromoeicosane”), and the associated hazards (Irritant).

3. Disposal of Contaminated Materials

e Any materials contaminated with 1-Bromoeicosane, such as gloves, weighing paper, or spill
cleanup materials, must also be disposed of in the designated halogenated solid waste
container.

4. Waste Pickup

o Store the sealed and labeled waste container in a designated satellite accumulation area.
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¢ Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste in accordance with all local, state, and federal regulations.

IV. Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of 1-
Bromoeicosane.
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Caption: Workflow for Safe Handling of 1-Bromoeicosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

